Technical Documentation Center

3-Hydroxypyridine hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Hydroxypyridine hydrochloride
  • CAS: 65520-06-1

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Safe Handling of 3-Hydroxypyridine Hydrochloride for Research and Development

This guide provides a comprehensive analysis of the safety data for 3-hydroxypyridine hydrochloride, a compound frequently utilized as an intermediate in organic synthesis and drug development. By synthesizing informatio...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive analysis of the safety data for 3-hydroxypyridine hydrochloride, a compound frequently utilized as an intermediate in organic synthesis and drug development. By synthesizing information from authoritative Safety Data Sheets (SDS), this document offers researchers, scientists, and drug development professionals the necessary framework for its safe handling, storage, and emergency management. The protocols herein are designed to be self-validating systems, ensuring a high standard of laboratory safety and scientific integrity.

Section 1: Hazard Identification and Risk Profile

3-Hydroxypyridine hydrochloride and its parent compound, 3-hydroxypyridine, are classified as hazardous substances that require careful management in a laboratory setting.[1] The primary risks are associated with its irritant properties.

GHS Hazard Classification:

The compound is consistently classified under the Globally Harmonized System (GHS) with the following primary hazards:

  • Skin Irritation (Category 2): Causes skin irritation upon contact.[2][3][4]

  • Serious Eye Irritation (Category 2): Causes serious and potentially damaging eye irritation.[2][3][4]

  • Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.[2][3][4]

  • Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]

Hazard Class GHS Category Hazard Statement Signal Word GHS Pictogram
Skin Corrosion/IrritationCategory 2H315: Causes skin irritationWarningExclamation Mark
Serious Eye Damage/IrritationCategory 2H319: Causes serious eye irritationWarningExclamation Mark
Specific Target Organ Toxicity (Single Exposure)Category 3H335: May cause respiratory irritationWarningExclamation Mark
Acute Toxicity, OralCategory 4H302: Harmful if swallowedWarningExclamation Mark

Toxicological Summary:

While comprehensive toxicological data is not always available in every SDS, the consensus points to a moderate health risk profile centered on irritation.[4][5] Accidental ingestion may be harmful, with animal studies suggesting that ingestion of less than 150 grams could cause serious health damage.[1] There is currently no evidence from agencies like the International Agency for Research on Cancer (IARC) to classify 3-hydroxypyridine as a carcinogen.[2][5] The primary causality for these hazards lies in the chemical's ability to react with and disrupt biological tissues upon direct contact.

Section 2: Physicochemical Properties and Stability

Understanding the physical and chemical properties of 3-hydroxypyridine is fundamental to designing safe handling and storage protocols. It behaves as a stable, combustible solid under standard laboratory conditions.[4]

Key Physicochemical Data:

Property Value Source
Appearance Beige to light brown crystalline powder[3][5]
CAS Number 109-00-2 (for 3-Hydroxypyridine)[2]
Molecular Formula C₅H₅NO
Molecular Weight 95.10 g/mol [3]
Melting Point 125 - 128 °C[5]
Flash Point 173 °C[5]
Water Solubility 33 g/L (at 20°C)[2][5]
pH 6.0 - 6.5 (33g/L solution)[4][5]

Chemical Stability and Incompatibilities:

The compound is stable under recommended storage conditions.[4][6] However, its stability can be compromised when brought into contact with incompatible materials, leading to potentially hazardous reactions.

  • Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, acid chlorides, and finely powdered metals.[2][6]

  • Causality of Incompatibility: Contact with strong oxidizing agents can result in ignition or an exothermic reaction.[1] Strong acids and bases can cause vigorous, uncontrolled neutralization reactions.

  • Hazardous Decomposition Products: When involved in a fire, 3-hydroxypyridine hydrochloride will decompose to produce toxic and corrosive fumes, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[2][5] This is a critical consideration for firefighting and emergency response.

Section 3: Standard Operating Procedures for Safe Handling

A systematic approach to handling is essential to mitigate the risks of exposure. The following protocols are designed as a self-validating system, where each step reinforces the overall safety objective.

3.1 Engineering Controls: The First Line of Defense

The primary engineering control is to minimize the generation and inhalation of dust and aerosols.

  • Ventilation: Always handle this material in a well-ventilated area.[1][6] For weighing, preparing solutions, or any procedure that may generate dust, a certified chemical fume hood is mandatory.

  • Safety Infrastructure: Ensure that a fully functional eyewash station and a safety shower are located in close proximity to the workstation.[6][7]

3.2 Personal Protective Equipment (PPE): Essential Barrier Protection

Proper PPE is non-negotiable and must be worn at all times when handling the compound.

  • Eye and Face Protection: Wear chemical safety goggles that conform to NIOSH (US) or EN 166 (EU) standards.[2][8] A face shield should be considered if there is a significant risk of splashing.

  • Skin Protection: Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.[6] A lab coat or other protective clothing is required to prevent contamination of personal clothes.[1][6] Open-toed shoes are not permitted.

  • Respiratory Protection: For situations where dust cannot be fully controlled by engineering measures, a NIOSH-approved N95 particle respirator or equivalent is necessary.[5]

3.3 Experimental Workflow: A Step-by-Step Protocol

The following workflow ensures that safety checks are integrated at every stage of the handling process.

Safe_Handling_Workflow cluster_prep Preparation Phase cluster_handling Handling Phase (Inside Fume Hood) cluster_cleanup Post-Handling Phase prep1 Verify Fume Hood Functionality prep2 Don Required PPE (Goggles, Gloves, Lab Coat) prep1->prep2 prep3 Assemble All Necessary Equipment and Reagents prep2->prep3 handle1 Carefully Weigh Solid 3-Hydroxypyridine HCl prep3->handle1 Proceed to handling handle2 Slowly Add to Solvent to Avoid Splashing handle1->handle2 handle3 Ensure Container is Securely Capped handle2->handle3 clean1 Decontaminate Work Surface and Equipment handle3->clean1 Proceed to cleanup clean2 Dispose of Waste in Labeled Hazardous Waste Container clean1->clean2 clean3 Remove PPE and Wash Hands Thoroughly clean2->clean3

Caption: Workflow for the safe handling of 3-hydroxypyridine HCl.

Section 4: Storage and Waste Management

Proper storage and disposal are critical to long-term laboratory safety and environmental protection.

4.1 Storage Conditions

  • Location: Store in a cool, dry, and well-ventilated area.[1]

  • Container: Keep the container tightly closed and securely sealed.[1][4][6] This prevents moisture absorption and contamination.

  • Segregation: Store away from the incompatible materials listed in Section 2.[1] It is also good practice to store it away from foodstuff containers.[1]

  • Security: The container should be stored in a locked cabinet or area to restrict access.[2][4]

4.2 Waste Disposal

  • Containment: All waste material, including contaminated consumables (e.g., weigh paper, gloves), should be collected in a suitable, labeled, and closed container for disposal.[1][5]

  • Regulatory Compliance: Disposal must be carried out in accordance with all applicable federal, state, and local environmental regulations.[6] Do not discharge the material into sewer systems or drains.[5][8] The material should be disposed of by a licensed chemical destruction plant or via controlled incineration.[8]

Section 5: Emergency Protocols and First Aid

Rapid and correct response to an exposure or spill is crucial. All personnel working with this compound must be familiar with these procedures.

5.1 First Aid Measures

Immediate action is required in the event of personal exposure. Always show the Safety Data Sheet to attending medical personnel.[5]

  • Inhalation: Immediately move the exposed individual to fresh air.[6][9] If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration.[6] Seek immediate medical attention.[2][6]

  • Skin Contact: Promptly wash the affected area with plenty of soap and water while removing all contaminated clothing.[2][6][9] If skin irritation persists, seek medical attention.[2]

  • Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, making sure to occasionally lift the upper and lower eyelids.[5][6][9] Remove contact lenses if present and easy to do.[2][5] Seek immediate medical attention.[6][9]

  • Ingestion: Rinse the mouth thoroughly with water.[5][6] Never give anything by mouth to an unconscious person.[5] Call a physician or poison control center immediately.[2][9]

5.2 Accidental Release Measures

  • Minor Spills: For small spills, first ensure proper PPE is worn.[1] Remove all ignition sources.[1] Use dry cleanup procedures to avoid generating dust.[1] Carefully sweep or vacuum the material and place it into a suitable, labeled container for waste disposal.[1][6]

  • Major Spills: Evacuate non-essential personnel from the area.[5] Alert emergency responders and inform them of the location and nature of the hazard.[1] Prevent the spillage from entering drains or waterways.[1] Only personnel with appropriate training and protective equipment should attempt to control the spill.

5.3 Fire-Fighting Measures

  • Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide (CO₂).[2][5][6]

  • Specific Hazards: The material is combustible. Fire will produce hazardous decomposition products like nitrogen oxides and carbon oxides.[2][5] Dust may form explosive mixtures with air.[1]

  • Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with hazardous fumes and materials.[2][6]

Emergency_Response_Flowchart start Exposure Event Occurs exposure_type What is the Exposure Type? start->exposure_type inhalation Inhalation exposure_type->inhalation Airborne skin Skin Contact exposure_type->skin Dermal eye Eye Contact exposure_type->eye Ocular ingestion Ingestion exposure_type->ingestion Oral action_inhale Move to Fresh Air. Provide Oxygen if Needed. inhalation->action_inhale action_skin Wash with Soap & Water. Remove Contaminated Clothing. skin->action_skin action_eye Flush with Water for 15 min. Lift Eyelids. eye->action_eye action_ingest Rinse Mouth. Do NOT Induce Vomiting. ingestion->action_ingest seek_medical Seek Immediate Medical Attention action_inhale->seek_medical action_skin->seek_medical If irritation persists action_eye->seek_medical action_ingest->seek_medical

Caption: Decision flowchart for first aid response to exposure.

Conclusion

3-Hydroxypyridine hydrochloride is a valuable chemical intermediate whose risks are well-defined and manageable. Its primary hazards are irritation to the skin, eyes, and respiratory system, along with being harmful if swallowed. By adhering to the principles of proactive engineering controls, consistent use of appropriate personal protective equipment, and a thorough understanding of emergency procedures, researchers can handle this compound safely and effectively. The foundation of safety lies in a comprehensive risk assessment and the diligent application of the protocols outlined in this guide.

References

  • MATERIAL SAFETY DATA SHEET 3-HYDROXY PYRIDINE . Alkali Metals Limited. [Link]

  • 3-Hydroxypyridine | C5H5NO | CID 7971 . PubChem, National Center for Biotechnology Information. [Link]

  • First Aid Procedures for Chemical Hazards . NIOSH, Centers for Disease Control and Prevention. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Regioselective O-Alkylation of 3-Hydroxypyridine Hydrochloride

This Application Note is designed for researchers requiring a robust, regioselective protocol for the O-alkylation of 3-hydroxypyridine hydrochloride . Unlike its 2- and 4-isomers, 3-hydroxypyridine (3-HP) does not form...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers requiring a robust, regioselective protocol for the O-alkylation of 3-hydroxypyridine hydrochloride . Unlike its 2- and 4-isomers, 3-hydroxypyridine (3-HP) does not form a neutral pyridone tautomer; it exists in equilibrium between a neutral enol and a zwitterionic betaine. This unique property dictates the separation strategy: O-alkylation yields a neutral ether, while N-alkylation yields a cationic pyridinium salt.

This guide exploits this solubility difference to create a self-validating purification workflow.

Part 1: Mechanistic Insight & Strategic Design

The Substrate Challenge: Tautomerism & Salt Forms

3-Hydroxypyridine hydrochloride (


) presents two specific challenges:
  • Stoichiometry: The HCl salt requires two equivalents of base —one to neutralize the hydrochloride and one to deprotonate the hydroxyl group. Failure to account for this leads to incomplete conversion.

  • Ambident Nucleophilicity: The deprotonated 3-pyridinate anion has electron density on both the Oxygen (hard nucleophile) and the Nitrogen (soft nucleophile).

    • O-Attack (Desired): Forms a neutral 3-alkoxypyridine. Favored by "hard" conditions (high charge density, oxygen-philic cations like

      
       or loose ion pairs with 
      
      
      
      ).
    • N-Attack (Undesired): Forms a quaternary N-alkyl-3-hydroxypyridinium salt (zwitterion). Favored by soft electrophiles and solvent-separated ion pairs in the absence of specific O-templating.

The "Cesium Effect" Strategy

To maximize O-alkylation, we utilize Cesium Carbonate (


)  in DMF.[1][2] The large ionic radius of the Cesium cation (

) forms a weak, "loose" ion pair with the 3-pyridinate anion. This exposes the "naked" oxygen anion, enhancing its nucleophilicity towards the alkyl halide.
Mechanistic Pathway Diagram

The following diagram illustrates the divergence between O- and N-alkylation and the critical solubility difference used for purification.

G Substrate 3-Hydroxypyridine Hydrochloride Anion 3-Pyridinate Anion (Ambident Nucleophile) Substrate->Anion  -HCl  -H+ Base Base (2.0-2.5 eq) (Cs2CO3 or NaH) Base->Anion O_Path O-Alkylation (Major with Cs+) Anion->O_Path N_Path N-Alkylation (Minor/Side Rxn) Anion->N_Path RX Alkyl Halide (R-X) Product_O 3-Alkoxypyridine (NEUTRAL ETHER) O_Path->Product_O + R-X Product_N N-Alkyl-3-hydroxypyridinium (CATIONIC SALT) N_Path->Product_N + R-X Organic Organic Phase (EtOAc/Ether) Product_O->Organic Soluble Aqueous Aqueous Phase (Water) Product_N->Aqueous Soluble

Figure 1: Mechanistic divergence and solubility-based separation strategy for 3-hydroxypyridine alkylation.

Part 2: Experimental Protocols

Protocol A: Cs₂CO₃-Mediated O-Alkylation (Primary Method)

Best for: Primary alkyl halides (MeI, BnBr, Allyl-Br) and robust scale-up.

Reagents:

  • 3-Hydroxypyridine Hydrochloride (1.0 eq)

  • Alkyl Halide (1.1 - 1.2 eq)

  • Cesium Carbonate (

    
    ) (2.5 eq) [Note: 2.0 eq is stoichiometric; 2.5 eq ensures rate acceleration]
    
  • Solvent: Anhydrous DMF (0.2 M concentration) or DMSO.

Step-by-Step Workflow:

  • Salt Neutralization & Activation:

    • To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 3-Hydroxypyridine HCl (1.0 eq) and

      
        (2.5 eq).
      
    • Add Anhydrous DMF via syringe.

    • Critical Step: Stir at Room Temperature (RT) for 30 minutes. You will observe gas evolution (

      
      ) as neutralization occurs. The suspension will change color (often becoming yellow/orange) as the phenoxide anion forms.
      
  • Alkylation:

    • Cool the mixture to 0°C (ice bath) to suppress N-alkylation, which has a higher activation energy.

    • Add the Alkyl Halide dropwise.

    • Allow the reaction to warm to RT and stir for 4–16 hours. Monitor by TLC (Note: The starting material is very polar; the O-alkyl product will move significantly higher in EtOAc/Hexane).

  • Self-Validating Workup (The "Salt Wash"):

    • Dilute the reaction mixture with Water (5 volumes) and Ethyl Acetate (5 volumes).

    • Separate phases. Extract the aqueous layer 2x with Ethyl Acetate.

    • Validation: The N-alkylated byproduct is a pyridinium salt and will remain in the aqueous phase. The O-alkylated product is a neutral organic ether and extracts into the organic phase.

    • Wash combined organics with Brine, dry over

      
      , and concentrate.
      
  • Purification:

    • If necessary, purify via flash chromatography (SiO2).

    • Eluent: 10-40% EtOAc in Hexanes. (The O-alkyl product typically elutes around 20-30% EtOAc; N-alkyl salts would require MeOH/DCM and usually stay on the baseline).

Protocol B: Mitsunobu Reaction (Alternative)

Best for: Complex secondary alcohols or when the alkyl halide is unstable/unavailable.

Reagents:

  • 3-Hydroxypyridine (Free base preferred; if using HCl salt, add 1.0 eq TEA)

  • Alcohol (R-OH) (1.0 - 1.2 eq)

  • Triphenylphosphine (

    
    ) (1.5 eq)[3]
    
  • DIAD or DEAD (1.5 eq)

  • Solvent: THF (Anhydrous)

Workflow:

  • Dissolve 3-HP, Alcohol, and

    
     in THF.[3] Cool to 0°C.[3][4]
    
  • Add DIAD dropwise over 15 minutes.

  • Stir at RT for 12–24 hours.

  • Workup: Concentrate and triturate with Ether/Hexane to precipitate Triphenylphosphine oxide (

    
    ). Filter.
    
  • Purification: Column chromatography is required to remove hydrazine byproducts.

Part 3: Analytical Validation & Troubleshooting

NMR Diagnostics: Distinguishing Isomers

The most common failure mode is misidentifying the N-alkyl isomer as the product. Use this table to validate your structure.

FeatureO-Alkylated (Desired) N-Alkylated (Byproduct) Reason
Solubility Soluble in

Soluble in

/

Neutral vs. Salt
Alkoxy Proton

3.8 – 4.1 ppm (

)

4.3 – 4.6 ppm (

)
Positive charge deshields N-Me
Ring Protons Standard Pyridine rangeSignificant Downfield ShiftPyridinium ring current/charge
C-2 Proton

~8.2 ppm (singlet-like)

~8.8 - 9.0 ppm
Adjacent to cationic Nitrogen
Troubleshooting Table
ObservationRoot CauseCorrective Action
Low Yield Incomplete neutralization of HCl salt.Ensure 2.5 eq of Base is used. Pre-stir base with substrate for 30 min.
High N-Alkylation Solvent too polar/protic or "Soft" counter-ion.Switch to

in DMF. Avoid MeOH or Water. Keep temp low (0°C).
Product in Aqueous pH of workup is too low (protonating the pyridine N).Ensure aqueous workup is neutral or slightly basic (pH ~8-9) to keep the pyridine neutral.
Workflow Visualization

Workflow Start Start: 3-HP HCl + Cs2CO3 (2.5 eq) Step1 1. Stir 30 min @ RT (DMF) (CO2 evolution = Neutralization) Start->Step1 Step2 2. Add Alkyl Halide @ 0°C (Kinetic Control for O-Selectivity) Step1->Step2 Step3 3. Reaction: 4-16h @ RT Step2->Step3 Workup Workup: Add Water + EtOAc Step3->Workup PhaseSep Phase Separation Workup->PhaseSep OrgLayer Organic Layer (Contains O-Alkyl Product) PhaseSep->OrgLayer Extracts AqLayer Aqueous Layer (Contains N-Alkyl Salt + Inorganic Salts) PhaseSep->AqLayer Remains Finish Dry, Concentrate -> Pure Ether OrgLayer->Finish

Figure 2: Operational workflow for the O-alkylation of 3-hydroxypyridine HCl.

References

  • Reynard, G., et al. (2024).[5][6] O-Alkylation of hydroxypyridines and derivatives via transient alkyl diazonium species.[5][6] Tetrahedron Letters.[5][6]

    • Context: Establishes Cs2CO3 as a superior base for O-selectivity in pyridine systems.[2]

  • Kumar, V., et al. (2014). Caesium carbonate promoted regioselective O-functionalization of 4,6-diphenylpyrimidin-2(1H)-ones.[2] RSC Advances.[2]

    • Context: Validates the "Cesium Effect" for favoring O-alkylation over N-alkylation in ambident heterocyclic nucleophiles.
  • Pennington, L. D., & Moustakas, D. T. (2018). The Necessary Nitrogen Atom: A Versatile High-Impact Design Element for Drug Discovery. Journal of Medicinal Chemistry.[5]

    • Context: Discusses the pKa and tautomeric properties of 3-hydroxypyridine vs 2-/4-isomers, supporting the zwitterion/neutral equilibrium logic.
  • BenchChem Application Note. NMR Spectroscopy of 3-Methyl-4-hydroxypyridine.

    • Context: Provides comparative NMR data for hydroxypyridine tautomers and their alkylated deriv

Sources

Method

preparation of cholinergic drugs using 3-hydroxypyridine hydrochloride

Advanced Synthesis & Protocol: Cholinergic Agents via 3-Hydroxypyridine HCl Executive Summary This application note details the chemical engineering and laboratory protocols for synthesizing Pyridostigmine Bromide , a cr...

Author: BenchChem Technical Support Team. Date: February 2026

Advanced Synthesis & Protocol: Cholinergic Agents via 3-Hydroxypyridine HCl

Executive Summary

This application note details the chemical engineering and laboratory protocols for synthesizing Pyridostigmine Bromide , a critical cholinergic drug, utilizing 3-Hydroxypyridine Hydrochloride (3-HP HCl) as the primary scaffold. Pyridostigmine is a reversible acetylcholinesterase (AChE) inhibitor used in the treatment of myasthenia gravis and as a prophylactic against nerve agents (e.g., Soman).[1][2]

This guide addresses the specific challenges of the synthesis: handling carcinogenic carbamoylating agents, managing gaseous methyl bromide, and ensuring high purity through rigorous impurity profiling.

Scientific Foundation

Mechanism of Action

Pyridostigmine functions by reversibly inhibiting AChE in the synaptic cleft.[1][2][3] Structurally, it mimics acetylcholine (ACh). The carbamate moiety transfers to the serine residue in the AChE active site, forming a carbamylated enzyme complex. This complex hydrolyzes much slower (minutes to hours) than the acetylated complex formed by ACh (microseconds), effectively sequestering the enzyme and prolonging the half-life of endogenous ACh.

Synthetic Strategy

The synthesis exploits the nucleophilicity of the 3-hydroxyl group on the pyridine ring. The pathway involves two critical transformations:

  • O-Carbamoylation: Reaction of 3-hydroxypyridine with dimethylcarbamoyl chloride (DMCC) to form the carbamate ester.

  • N-Alkylation (Quaternization): Methylation of the pyridine nitrogen using methyl bromide to generate the quaternary ammonium salt.

Critical Decision Point: While N-methylation can theoretically precede O-carbamoylation, the industrial standard (Route A below) prioritizes O-carbamoylation first . This avoids the formation of zwitterionic intermediates that are difficult to purify and manipulate in organic solvents.

SynthesisPathway Fig 1: Synthetic Pathway for Pyridostigmine Bromide Start 3-Hydroxypyridine Inter Intermediate: 3-(Dimethylcarbamoyloxy)pyridine Start->Inter Step 1: Toluene, Et3N, 60°C Reagent1 Dimethylcarbamoyl Chloride (DMCC) Reagent1->Inter Final Pyridostigmine Bromide Inter->Final Step 2: Acetone, 0-5°C Reagent2 Methyl Bromide (MeBr) Reagent2->Final

Figure 1: Step-wise chemical transformation from 3-HP to Pyridostigmine Bromide.

Detailed Experimental Protocol

Safety Warning:

  • Dimethylcarbamoyl chloride (DMCC) is a probable human carcinogen and a lachrymator. Work in a certified fume hood.

  • Methyl Bromide (MeBr) is a toxic, odorless gas.[4] All reactions involving MeBr must be performed in a sealed pressure vessel or with a rigorous cold-trap system.

Step 1: Synthesis of 3-(Dimethylcarbamoyloxy)pyridine

Reagents:

  • 3-Hydroxypyridine (3-HP): 95.1 g (1.0 mol)

  • Dimethylcarbamoyl chloride (DMCC): 118.3 g (1.1 mol)

  • Triethylamine (Et3N): 111.3 g (1.1 mol)

  • Toluene (Anhydrous): 500 mL

Procedure:

  • Setup: Equip a 2L three-necked round-bottom flask with a mechanical stirrer, reflux condenser, and dropping funnel. Flush with nitrogen.

  • Dissolution: Charge the flask with 3-HP and Toluene. Add Triethylamine under stirring. The mixture may form a suspension.

  • Addition: Add DMCC dropwise over 45 minutes, maintaining the internal temperature below 30°C (exothermic reaction).

  • Reaction: Heat the mixture to 60-65°C and stir for 4 hours. Monitor reaction progress via TLC (SiO2, EtOAc:MeOH 9:1) or HPLC.[1][5][6]

  • Workup:

    • Cool to room temperature.

    • Filter off the precipitated Triethylamine Hydrochloride salt. Wash the cake with 50 mL Toluene.

    • Combine filtrate and washings. Wash the organic layer with Water (2 x 100 mL) to remove unreacted 3-HP and amine salts.

    • Dry the organic layer over Anhydrous MgSO4.

    • Concentrate under reduced pressure to yield the intermediate as a pale yellow oil.

    • Optional: Distill under high vacuum if high purity is required (bp ~150°C at 10 mmHg), though the crude is often sufficient for Step 2.

Step 2: Quaternization to Pyridostigmine Bromide

Reagents:

  • 3-(Dimethylcarbamoyloxy)pyridine (Intermediate from Step 1): 166.2 g (1.0 mol)

  • Methyl Bromide (MeBr): 114.0 g (1.2 mol) [Gas]

  • Acetone (Dry): 600 mL

Procedure:

  • Setup: Use a pressure-rated glass autoclave or a heavy-walled flask capable of withstanding mild pressure. Cool the vessel to 0°C using an ice/salt bath.

  • Dissolution: Dissolve the Intermediate in Acetone.

  • MeBr Addition:

    • Method A (Gas bubbling): Slowly bubble MeBr gas into the cold solution through a fritted gas inlet tube. Ensure the system is vented through a scrubber containing ethanolic KOH.

    • Method B (Liquid addition): Condense MeBr (bp 3.5°C) into a pre-weighed cold trap, then transfer the liquid MeBr quickly into the chilled reaction vessel. Seal the vessel immediately.

  • Reaction: Allow the mixture to stand at 0-5°C for 24 hours . The product will precipitate as a white crystalline solid.

  • Isolation:

    • Filter the white precipitate under a nitrogen blanket (product is hygroscopic).

    • Wash the cake with cold Acetone (2 x 50 mL) and Diethyl Ether (1 x 50 mL).

  • Purification (Recrystallization):

    • Dissolve the crude solid in a minimum amount of hot Ethanol (Abs.).

    • Add Diethyl Ether dropwise until turbidity appears.

    • Cool slowly to 4°C to crystallize.

    • Filter and dry in a vacuum desiccator over P2O5.

Yield: Typically 85-90%. Melting Point: 152-154°C (Decomposes).

Quality Control & Characterization

The purity of Pyridostigmine Bromide is critical due to the toxicity of its precursors.

Impurity Profile
Impurity CodeChemical NameOriginLimit (USP/EP)
Impurity A Pyridin-3-yl dimethylcarbamateUnreacted Intermediate (Step 1)NMT 0.5%
Impurity B 3-Hydroxy-1-methylpyridinium bromideHydrolysis product / Unreacted Step 2 precursorNMT 0.5%
Impurity C 3-HydroxypyridineStarting MaterialNMT 0.1%
HPLC Method (Standardized)
  • Column: C18 (L1 packing), 4.6 mm x 250 mm, 5 µm.

  • Mobile Phase:

    • Buffer: 50 mM Phosphate Buffer (pH 3.0) + 10 mM Heptane Sulfonic Acid (Ion-pairing agent).

    • Solvent: Acetonitrile.[5]

    • Ratio: 85:15 (Buffer:ACN).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 270 nm.[5]

  • Injection Vol: 20 µL.

QCWorkflow Fig 2: QC Decision Tree for Pyridostigmine Bromide Purification Sample Crude Pyridostigmine Br HPLC HPLC Analysis (RP-C18, UV 270nm) Sample->HPLC Check1 Impurity A > 0.5%? HPLC->Check1 Check2 Impurity B > 0.5%? Check1->Check2 No Recryst1 Recrystallize: Ethanol/Ether Check1->Recryst1 Yes Recryst2 Recrystallize: Isopropanol Check2->Recryst2 Yes Pass Release Batch (>98.5% Purity) Check2->Pass No Recryst1->HPLC Recryst2->HPLC

Figure 2: Logic flow for impurity management and batch release.

References

  • Urban, R. (1951). Disubstituted carbamic acid esters of 3-hydroxy-1-alkyl-pyridinium salts. U.S. Patent 2,572,579. Hoffmann-La Roche.[7]

  • PubChem. (n.d.). Pyridostigmine Bromide Compound Summary. National Center for Biotechnology Information.

  • Moffat, A. C., Osselton, M. D., & Widdop, B. (2011). Clarke's Analysis of Drugs and Poisons. Pharmaceutical Press. (Reference for impurity profiling and HPLC methods).
  • United States Pharmacopeia (USP). (2023). Pyridostigmine Bromide Monograph.

  • BOC Sciences. (n.d.). Pyridostigmine Bromide Product Information.

Sources

Technical Notes & Optimization

Troubleshooting

Advanced Technical Guide: Improving Yield in 3-Hydroxypyridine Hydrochloride Synthesis

This technical guide details the optimization of 3-hydroxypyridine hydrochloride synthesis, focusing on yield improvement through rigorous process control and advanced isolation techniques. Executive Summary: The "Yield...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the optimization of 3-hydroxypyridine hydrochloride synthesis, focusing on yield improvement through rigorous process control and advanced isolation techniques.

Executive Summary: The "Yield Killer" Mechanism

The primary cause of low yield in 3-hydroxypyridine synthesis is rarely the reaction conversion itself, but rather the isolation failure due to the molecule's amphoteric nature. 3-Hydroxypyridine exists as a zwitterion in neutral aqueous solutions, making it highly water-soluble (~33 g/L) and difficult to extract with standard organic solvents like ether or dichloromethane.

This guide prioritizes a high-yield oxidative rearrangement protocol (Furfurylamine route) and a "Salting-Out/Solvent-Switch" isolation strategy that solves the water solubility problem.

The Gold Standard Protocol: Oxidative Rearrangement

Recommended for high purity (>99%) and yield (>75%).[1]

This method utilizes the oxidative ring expansion of furfurylamine (2-aminomethylfuran) using hydrogen peroxide in hydrochloric acid.[2] It is superior to the diazotization of 3-aminopyridine (low yield, side reactions) or the high-pressure hydrolysis of 3-pyridinesulfonic acid (harsh conditions).

Reagents & Stoichiometry
ReagentRoleMolar EquivalentNotes
Furfurylamine Precursor1.0Freshly distilled if dark.
HCl (Conc. 37%) Catalyst/Solvent5.0Excess is critical for ring closure.
H₂O₂ (30%) Oxidant1.1Add slowly to control exotherm.
Step-by-Step Methodology
  • Preparation: In a round-bottom flask equipped with a reflux condenser and dropping funnel, charge Furfurylamine (1.0 eq) and Water (minimal volume to dissolve).

  • Acidification: Cool the solution to 0–5°C using an ice-salt bath. Add Conc. HCl (5.0 eq) dropwise. Caution: Exothermic.

  • Oxidation (Critical Step): Add H₂O₂ (30%) (1.1 eq) dropwise while maintaining the internal temperature below 5°C .

    • Why? Higher temperatures during addition lead to polymerization of the furan ring before rearrangement occurs.

  • Rearrangement: Once addition is complete, remove the ice bath. Heat the reaction mixture to reflux (100–105°C) for 30–60 minutes . The solution will darken.

  • Monitoring: Monitor by TLC (MeOH:DCM 1:9) or HPLC. The intermediate acyclic amine should disappear.

The "Solvent-Switch" Isolation Strategy

This section addresses the core issue of product loss in the aqueous phase.

Standard liquid-liquid extraction (LLE) is inefficient here. Instead, use this Evaporation-Extraction method to recover the hydrochloride salt.

Protocol
  • Concentration: Evaporate the acidic reaction mixture to dryness under reduced pressure (Rotavap) at 60°C. You will obtain a viscous, dark residue containing the product and inorganic salts.

  • Solvent Switch: Add anhydrous Ethanol or Methanol (approx. 5-10 mL per gram of starting material) to the residue.

  • Reflux Extraction: Heat the alcoholic mixture to reflux for 20 minutes with vigorous stirring.

    • Mechanism:[3][4][5] 3-Hydroxypyridine hydrochloride is soluble in hot ethanol/methanol, whereas inorganic impurities (like ammonium chloride or polymerized byproducts) are largely insoluble.

  • Filtration: Filter the hot mixture through a sintered glass funnel (or Celite pad) to remove insoluble inorganic salts.

  • Crystallization: Concentrate the filtrate to ~20% of its original volume. Cool to 0°C to crystallize the 3-Hydroxypyridine Hydrochloride .

    • Optional: Add a non-polar anti-solvent (e.g., Diethyl Ether or Acetone) dropwise to force precipitation if crystallization is slow.

  • Final Wash: Filter the crystals and wash with cold acetone. Dry in a vacuum oven at 40°C.

Troubleshooting & FAQs

Q1: My product is a dark red/brown oil instead of a white solid. How do I fix this?

Root Cause: Oxidation byproducts (polypyrroles/polyfurans) are present. Solution:

  • Dissolve the crude salt in a minimum amount of hot water.

  • Add Activated Charcoal (5-10 wt%) and stir at 60°C for 30 minutes.

  • Filter while hot.[6]

  • Re-evaporate and proceed with the Ethanol extraction step described above.

Q2: The melting point is lower than expected (125-128°C). Is this the salt?

Analysis: No. 125-129°C is the melting point of the Free Base , not the Hydrochloride salt.

  • Free Base: MP 125-129°C.

  • HCl Salt: MP >200°C (often decomposes). Correction: If you isolated the free base (perhaps by over-neutralizing), dissolve it in ethanol and bubble dry HCl gas or add 1.2 eq of Conc. HCl , then evaporate/crystallize to get the salt.

Q3: Why is my yield stuck at 40%?

Checklist:

  • Temperature Control: Did the temperature spike >10°C during H₂O₂ addition? (Causes polymerization).

  • Acid Strength: Did you use enough HCl? The rearrangement requires a strongly acidic medium (pH < 1).

  • Water Removal: Did you try to extract from water with DCM? (Stop. Use the evaporation/methanol method).[7]

Visualized Workflows

Figure 1: Reaction Pathway & Mechanism

This diagram illustrates the oxidative ring opening of furfurylamine and its recyclization to the pyridine core.

ReactionPathway Start Furfurylamine (2-Aminomethylfuran) Step1 Oxidation (H2O2, 0-5°C) Start->Step1 + H2O2 / HCl Inter Acyclic Intermediate (Aminodicarbonyl) Step1->Inter Ring Opening Step2 Acid Cyclization (HCl, Reflux) Inter->Step2 Dehydration Product 3-Hydroxypyridine Hydrochloride Step2->Product Aromatization

Caption: The oxidative rearrangement pathway. Strict temperature control at Step 1 is critical to prevent polymer formation.

Figure 2: Isolation Decision Tree

A logic flow for recovering the product from the aqueous reaction mixture.

IsolationLogic Start Crude Reaction Mixture (Acidic Aqueous Solution) Evap Evaporate to Dryness (Remove H2O/HCl) Start->Evap Residue Dark Viscous Residue Evap->Residue Extract Add Hot Ethanol/Methanol (Reflux) Residue->Extract Filter Filter Hot Extract->Filter Solids Solid Waste (NH4Cl, Polymers) Filter->Solids Discard Filtrate Filtrate (Product in Alcohol) Filter->Filtrate Keep Cryst Cool & Crystallize (+ Ether if needed) Filtrate->Cryst

Caption: The "Solvent-Switch" isolation method avoids liquid-liquid extraction losses.

Comparative Yield Data

MethodKey ReagentsTypical YieldPurity ProfileMain Drawback
Furfurylamine Oxidation H₂O₂, HCl70–76% High (>99%)Exothermic control required
3-Chloropyridine Hydrolysis NaOH, Glycol80–85%Med (Isomers)High temp (140°C), difficult workup
Diazotization 3-Aminopyridine, NaNO₂15–40%LowSide reactions (azo coupling)
Sulfonic Acid Fusion 3-Pyridine-SO₃H, NaOH60–65%LowHarsh industrial conditions (300°C)

References

  • Zhang, Z., Li, S., & Ge, H. (2007). Preparation of 3-hydroxypyridine from 2-aminomethylfuran with hydrogen dioxide as oxidant. Fine Chemical Intermediates.

  • ChemicalBook. (2023).[5] 3-Hydroxypyridine Properties and Synthesis.

  • PubChem. (2023). 3-Hydroxypyridine Hydrochloride Compound Summary. National Library of Medicine.

  • GuideChem. (2023). Industrial Preparation of 3-Hydroxypyridine.

Sources

Optimization

Technical Support Center: Preventing Decomposition of 3-Hydroxypyridine Hydrochloride

Role: Senior Application Scientist Topic: Stabilization, Handling, and Remediation of 3-Hydroxypyridine Hydrochloride Audience: Researchers, Medicinal Chemists, and Process Engineers Core Technical Overview 3-Hydroxypyri...

Author: BenchChem Technical Support Team. Date: February 2026

Role: Senior Application Scientist Topic: Stabilization, Handling, and Remediation of 3-Hydroxypyridine Hydrochloride Audience: Researchers, Medicinal Chemists, and Process Engineers

Core Technical Overview

3-Hydroxypyridine Hydrochloride (3-HP HCl) is a critical intermediate in the synthesis of cholinergic drugs, agrochemicals, and pyridiniums. While the hydrochloride salt form offers improved crystallinity over the free base, it introduces significant handling challenges—specifically hygroscopicity and oxidative instability .

The "decomposition" users observe is rarely a single chemical event. It is a cascade failure:

  • Moisture Uptake: The HCl salt is hygroscopic. It pulls water from the air, breaking the crystal lattice.

  • Hydrolysis & Dissociation: Absorbed water creates a localized acidic solution, potentially dissociating the salt equilibrium.

  • Oxidative Coupling: Once solvated or in an amorphous state, the electron-rich phenolic ring becomes susceptible to radical oxidation by atmospheric oxygen, accelerated by light. This results in the formation of colored quinone-methides or diazo-like dimers (browning).

This guide provides a self-validating system to prevent, diagnose, and reverse this degradation.

Troubleshooting Guide & FAQs

Category A: Visual & Physical Inspection

Q: My material has turned from white/off-white to a tan or dark brown color. Is it still usable?

  • Diagnosis: This indicates oxidative degradation . The color comes from trace amounts of conjugated oxidation products (quinone-like species).

  • Risk: While the bulk purity might still be >95%, these impurities can act as radical initiators in sensitive downstream coupling reactions (e.g., Suzuki-Miyaura or amide coupling).

  • Action:

    • If slightly tan:[1] Usable for crude reactions (yield may drop 5-10%).

    • If dark brown:Do not use. Perform the Recrystallization Protocol (see Section 3) with activated charcoal.

Q: The powder has clumped together or looks "wet" (deliquescence). Can I just dry it in an oven?

  • Diagnosis: Severe hygroscopicity . The crystal lattice has collapsed due to water absorption.

  • Risk: Heating a wet HCl salt in an oven (especially >60°C) in air can drive off HCl gas, reverting the salt to the free base (3-hydroxypyridine), which has a lower melting point (~125–129°C) and different reactivity.

  • Action:

    • Minor Clumping: Dry in a vacuum desiccator over

      
       or KOH pellets for 24 hours at room temperature.
      
    • Liquefaction: The material must be recrystallized .[2] Drying alone will result in a hard, amorphous glass, not a free-flowing powder.

Category B: Analytical & Handling

Q: The melting point is lower than the Certificate of Analysis (CoA) stated value. Why?

  • Causality: Water acts as a melting point depressant. Furthermore, if the HCl content has drifted (due to hydrolysis), you may be observing a depressed mixture of the salt and free base.

  • Validation: A sharp melting point indicates purity. A range broadening by >2°C suggests >1% impurity (water or oxidation products).

  • Standard: 3-Hydroxypyridine (Free Base) melts at 125–129°C [1]. The HCl salt typically decomposes or melts at a higher range (often >150°C, dependent on hydration state). Always compare against a fresh standard.

Q: How do I weigh this accurately without it gaining weight on the balance?

  • Protocol:

    • Equilibrate the container to room temperature before opening (prevents condensation).

    • Use a weighing boat with a narrow neck or a closed weighing bottle.

    • Speed is key. If high precision is required (<1% error), weigh inside a glovebox or a glove bag purged with Nitrogen/Argon.

Remediation Protocols

If your material is degraded, use these standardized workflows to restore purity.

Protocol A: Recrystallization of 3-HP HCl

Use this for dark brown or wet material.

Reagents:

  • Ethanol (Absolute)

  • Diethyl Ether (or MTBE)

  • Activated Charcoal (Decolorizing carbon)

Step-by-Step Methodology:

  • Dissolution: Place the degraded 3-HP HCl in an Erlenmeyer flask. Add the minimum amount of boiling Ethanol needed to just dissolve the solid.

    • Note: Do not use water; removing it later is difficult without hydrolysis.

  • Decolorization: Remove from heat source. Add Activated Charcoal (approx. 1-2% by weight). Swirl for 2-3 minutes.

    • Safety: Never add charcoal to a boiling solution; it will boil over.

  • Hot Filtration: Filter the hot solution through a Celite pad or fluted filter paper into a clean, warmed flask to remove the charcoal. The filtrate should be clear or pale yellow.

  • Crystallization:

    • Allow the filtrate to cool to room temperature slowly.

    • If no crystals form, add Diethyl Ether dropwise until the solution turns slightly cloudy (turbidity point).

    • Cool in an ice bath (0-4°C) for 1 hour.

  • Collection: Filter the white crystals using vacuum filtration. Wash the cake with cold Ether.

  • Drying: Dry under high vacuum (<5 mbar) at room temperature for 4 hours.

Protocol B: Inert Storage System

Prevention is cheaper than purification.

ParameterSpecificationReason
Container Amber Glass Vial with Teflon-lined capBlocks UV light; Teflon prevents HCl corrosion of the liner.
Atmosphere Nitrogen or Argon (Backfilled)Removes

to prevent oxidative browning.
Desiccant Silica Gel or

packets
Scavenges moisture introduced during opening.
Temp 2°C to 8°C (Refrigerated)Slows kinetic rate of oxidation.

Decision Logic & Workflow

The following diagram illustrates the decision-making process for assessing and treating 3-Hydroxypyridine Hydrochloride.

G Start Inspect 3-HP HCl Material CheckColor Check Color Start->CheckColor White White / Off-White CheckColor->White Pass Tan Light Tan / Beige CheckColor->Tan Warning Brown Dark Brown / Black CheckColor->Brown Fail CheckTexture Check Texture FreeFlow Free Flowing Powder CheckTexture->FreeFlow Pass Clumped Clumped / Sticky CheckTexture->Clumped Moisture Liquid Deliquescent / Liquid CheckTexture->Liquid Severe Moisture White->CheckTexture Tan->CheckTexture ActionRecrys Recrystallize (EtOH + Charcoal) Brown->ActionRecrys Oxidation ActionUse Safe to Use FreeFlow->ActionUse ActionDry Dry in Vacuum Desiccator (P2O5, 24h) Clumped->ActionDry Liquid->ActionRecrys ActionDry->ActionUse Re-check Purity ActionRecrys->ActionUse Verify MP

Caption: Decision tree for evaluating 3-Hydroxypyridine HCl integrity based on visual and physical cues.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7971, 3-Hydroxypyridine. Retrieved from [Link]

  • Armarego, W. L. F., & Chai, C. L. L. (2013).Purification of Laboratory Chemicals (7th Ed.). Butterworth-Heinemann.

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the 1H NMR Interpretation of 3-Hydroxypyridine Hydrochloride

This guide provides an in-depth analysis of the ¹H NMR spectrum of 3-hydroxypyridine hydrochloride, a common salt form of a versatile heterocyclic building block. We will move beyond a simple peak-by-peak description to...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the ¹H NMR spectrum of 3-hydroxypyridine hydrochloride, a common salt form of a versatile heterocyclic building block. We will move beyond a simple peak-by-peak description to a comparative analysis, contrasting the spectrum of the hydrochloride salt with its free base, 3-hydroxypyridine. This comparison is fundamental for researchers in pharmaceutical development and quality control, where confirming salt formation and understanding its impact on the molecular environment is critical.

The narrative is built on the core principles of NMR spectroscopy, emphasizing how protonation at the nitrogen atom systematically alters the electronic environment of the pyridine ring and, consequently, its ¹H NMR signature. We will explain the causality behind experimental choices, particularly solvent selection, to ensure a robust and self-validating analytical method.

The Foundational Spectrum: 3-Hydroxypyridine (Free Base)

Before interpreting the hydrochloride salt, we must first establish a baseline by examining the spectrum of the neutral 3-hydroxypyridine molecule. The choice of solvent is the first critical decision. While deuterated chloroform (CDCl₃) is common, it is a non-polar aprotic solvent and often fails to dissolve polar compounds like hydroxypyridines adequately. More importantly, the acidic hydroxyl proton (O-H) may exchange or exhibit very broad signals, making it difficult to observe.

A superior choice for this system is deuterated dimethyl sulfoxide (DMSO-d₆). As a polar aprotic solvent, it readily dissolves the analyte and, due to its hydrogen bond accepting nature, slows down the exchange rate of the acidic O-H proton, allowing for its observation as a distinct, albeit often broad, signal.

The ¹H NMR spectrum of 3-hydroxypyridine in DMSO-d₆ presents five distinct signals, corresponding to the four aromatic protons and the single hydroxyl proton[1].

Caption: Logical workflow of spectral changes upon protonation.

This withdrawal of electron density deshields all the ring protons, causing their signals to shift downfield (to a higher ppm value).[2] The effect is most pronounced on the protons ortho (H-2, H-6) and para (H-4) to the newly formed N-H bond.[3]

Based on these established principles, we can confidently predict the ¹H NMR spectrum of 3-hydroxypyridine hydrochloride in DMSO-d₆. This solvent remains the optimal choice as it will allow for the observation of both the O-H and the newly introduced N-H proton signals.[4]

Table 2: Comparative ¹H NMR Data: Neutral vs. Hydrochloride Salt in DMSO-d₆

Assigned ProtonNeutral Form (Experimental, ppm) [1]Hydrochloride Salt (Predicted, ppm)Expected Δδ (ppm)Multiplicity & Coupling (J, Hz)
N-H -> 12.0-Very Broad Singlet
O-H ~9.91> 10.0~ +0.1 to +1.0Broad Singlet
H-2 ~8.36~8.8 - 9.0~ +0.4 to +0.6Doublet of Doublets (J ≈ 2.8, 0.7)
H-6 ~8.15~8.6 - 8.8~ +0.4 to +0.6Doublet of Doublets (J ≈ 4.7, 0.7)
H-4 ~7.32~7.8 - 8.0~ +0.5 to +0.7Multiplet (ddd)
H-5 ~7.26~7.7 - 7.9~ +0.4 to +0.6Multiplet (ddd)

Analysis of the Comparison:

  • New Signals: The most definitive evidence of salt formation is the appearance of a new, very broad signal far downfield, typically above 12 ppm, corresponding to the acidic pyridinium (N-H) proton.[4] The phenolic O-H signal is also expected to shift slightly downfield.

  • Significant Downfield Shifts: All aromatic protons shift downfield upon protonation. As predicted, the protons at positions 2, 4, and 6, which are ortho and para to the nitrogen, experience the most significant deshielding effect.[3] This provides secondary confirmation of salt formation at the nitrogen atom.

  • Multiplicity and Coupling Constants: The splitting patterns (multiplicities) and the magnitude of the coupling constants (J-values) are not expected to change significantly. The geometry of the ring and the through-bond relationships between protons remain intact. This consistency is a key feature used to assign the shifted peaks to their original positions.

Comparative Context: Pyridine vs. Pyridinium Hydrochloride

To further ground our interpretation, it is instructive to compare our target molecule to the parent heterocycle, pyridine, and its hydrochloride salt. This comparison removes the influence of the hydroxyl substituent and isolates the effect of protonation.

Table 3: ¹H NMR Data for Pyridine and Pyridinium Hydrochloride

Assigned ProtonPyridine (in DMSO, ppm)Pyridinium HCl (in H₂O, ppm)
H-2, H-6 (α) ~8.59~8.8
H-4 (γ) ~7.75~8.5
H-3, H-5 (β) ~7.38~8.0

Data adapted from literature values. Absolute shifts vary with solvent and concentration, but the relative downfield trend is consistent. [2] The data clearly shows that upon protonation, the α and γ protons experience a larger downfield shift than the β protons, reinforcing the principles applied to the 3-hydroxypyridine system.

Experimental Protocol: A Self-Validating Methodology

This protocol is designed to provide unambiguous data for confirming the structure and salt form of 3-hydroxypyridine hydrochloride.

Objective: To acquire a high-resolution ¹H NMR spectrum of 3-hydroxypyridine hydrochloride in which all exchangeable and non-exchangeable protons are observed.

Methodology:

  • Sample Preparation:

    • Accurately weigh 5-10 mg of the 3-hydroxypyridine hydrochloride sample.

    • Transfer the solid to a clean, dry NMR tube.

    • Add approximately 0.6 mL of high-purity DMSO-d₆ (≥99.9% D).

    • Cap the tube and vortex or sonicate gently until the sample is fully dissolved. A clear, particulate-free solution is required.

  • Instrument Setup (400 MHz Spectrometer or higher):

    • Insert the sample into the spectrometer.

    • Lock the instrument on the deuterium signal from the DMSO-d₆ solvent.

    • Shim the magnetic field to achieve high homogeneity. A narrow, symmetrical solvent peak (for residual DMSO-d₅) is indicative of good shimming.

    • Set the spectral width to cover a range from approximately -1 ppm to 16 ppm to ensure all signals, including the acidic N-H proton, are captured.

    • Set the number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

  • Data Acquisition:

    • Acquire the ¹H NMR spectrum.

    • Process the data using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction.

    • Calibrate the chemical shift scale by setting the residual DMSO-d₅ peak to δ 2.50 ppm.

    • Integrate all signals. The relative integrals should correspond to the number of protons giving rise to each signal (1H for each aromatic and hydroxyl proton, and potentially a broader 1H for the N-H proton).

  • Optional Validation Step (D₂O Shake):

    • To definitively confirm the assignment of the exchangeable O-H and N-H protons, add one drop of deuterium oxide (D₂O) to the NMR tube.

    • Shake the tube gently and re-acquire the spectrum.

    • The signals corresponding to the O-H and N-H protons will disappear or significantly diminish due to rapid hydrogen-deuterium exchange. This validates their assignment.

Causality of Solvent Choice: The selection of DMSO-d₆ is a deliberate choice to prevent the loss of information. In a protic solvent like D₂O, the acidic O-H and N-H protons would rapidly exchange with the deuterium atoms of the solvent, rendering them invisible in the ¹H NMR spectrum.[4] By using aprotic DMSO-d₆, these protons are preserved, providing direct evidence of the hydroxyl group and, crucially, the protonation state of the nitrogen.

Conclusion

The ¹H NMR spectrum of 3-hydroxypyridine hydrochloride is readily interpreted through a comparative approach. By understanding the baseline spectrum of the neutral free base and applying the predictable electronic effects of nitrogen protonation, a clear picture emerges. The key diagnostic features for the hydrochloride salt in DMSO-d₆ are the appearance of a new, broad N-H signal far downfield and a systematic downfield shift of all aromatic proton signals, most notably for H-2, H-4, and H-6. This guide provides the foundational principles, comparative data, and a robust experimental protocol for any researcher needing to perform and interpret this critical analysis.

References

  • Elshahary, A., Safwan, H., Abdelwaly, A., Arafa, R. K., & Helal, M. A. (2025). Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer. RSC Medicinal Chemistry. Retrieved from [Link]

  • Katcka, M., & Urbanski, T. (1968). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. Bulletin de l'Academie Polonaise des Sciences. Serie des Sciences Chimiques, 16(7), 347-351.
  • Cook, M. J., et al. (2022). Hydrochloride Salt of the GABAkine KRM-II-81. ACS Omega, 7(33), 28798–28806*. Retrieved from [Link]

  • ResearchGate. (2018). Can the salt form of my organic compound be determined using NMR? Retrieved from [Link]

Sources

Comparative

Salt Formation as a Critical Tool in Drug Development: A Comparative Melting Point Analysis of 3-Hydroxypyridine Free Base vs. its Hydrochloride Salt

In the landscape of pharmaceutical development, the conversion of an active pharmaceutical ingredient (API) from its free base form to a salt is a cornerstone of physicochemical property optimization. This guide provides...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical development, the conversion of an active pharmaceutical ingredient (API) from its free base form to a salt is a cornerstone of physicochemical property optimization. This guide provides an in-depth comparison of 3-hydroxypyridine and its hydrochloride salt, focusing on a fundamental yet crucial characteristic: the melting point. Understanding the significant divergence in melting points between these two forms is paramount for researchers, scientists, and drug development professionals involved in formulation, stability testing, and manufacturing.

This document will elucidate the theoretical underpinnings for the observed differences, provide a robust, standards-compliant experimental protocol for accurate determination, and present the comparative data, thereby offering a comprehensive view rooted in scientific integrity and practical application.

Physicochemical Properties: A Head-to-Head Comparison

The transformation from a neutral molecule to an ionic salt induces profound changes in physical properties. The table below summarizes the key characteristics of 3-hydroxypyridine and its hydrochloride salt, highlighting the dramatic shift in melting point.

Property3-Hydroxypyridine (Free Base)3-Hydroxypyridine HydrochlorideRationale for Difference
CAS Number 109-00-2[1]52536-09-1[2]Different chemical entities.
Molecular Formula C₅H₅NO[1]C₅H₆ClNOAddition of Hydrochloric Acid.
Molecular Weight 95.10 g/mol [1]131.56 g/mol Addition of HCl (36.46 g/mol ).
Appearance White to brown crystalline powder[3]Expected to be a crystalline solidSalt formation typically results in a crystalline solid.
Melting Point 125-130 °C[3]Significantly Higher (Expected >220 °C)Stronger intermolecular forces in the ionic salt form.

Note on Hydrochloride Melting Point: While the CAS number for 3-hydroxypyridine hydrochloride is established, its specific melting point is not consistently reported across major chemical databases. However, based on the fundamental principles of intermolecular forces and data from the parent compound, pyridine hydrochloride (melting point 222-224 °C), a substantial increase is expected[4].

The Decisive Role of Intermolecular Forces

The melting point of a crystalline solid is a direct measure of the energy required to overcome the forces holding its constituent molecules or ions together in a fixed lattice. The stark difference between the melting point of 3-hydroxypyridine and its hydrochloride salt is a classic illustration of the varying strengths of intermolecular forces (IMFs).

3-Hydroxypyridine (Free Base): In its solid state, the primary forces at play are:

  • Hydrogen Bonding: A relatively strong type of dipole-dipole interaction occurring between the hydroxyl (-OH) group's hydrogen and the nitrogen atom of an adjacent molecule.

  • Dipole-Dipole Forces: Arising from the inherent polarity of the molecule.

  • Van der Waals Forces: Weaker, transient forces present in all molecules.

3-Hydroxypyridine Hydrochloride (Salt): The reaction with hydrochloric acid protonates the basic nitrogen atom on the pyridine ring, creating a pyridinium cation and a chloride anion. This fundamentally changes the bonding landscape:

  • Ion-Ion Interactions (Ionic Bonds): These are powerful electrostatic attractions between the positively charged pyridinium ion and the negatively charged chloride ion. The energy required to break these strong ionic bonds in the crystal lattice is substantially greater than that needed to overcome the hydrogen bonds and dipole-dipole forces in the free base.

The following diagram illustrates the dominant intermolecular forces governing the crystal lattice structure of each form.

G Figure 1: Comparison of Intermolecular Forces cluster_0 3-Hydroxypyridine (Free Base) cluster_1 3-Hydroxypyridine HCl (Salt) A Molecule A (Hydrogen Bonding) B Molecule B (Dipole-Dipole) A->B H-Bond C Pyridinium Cation (+) D Chloride Anion (-) C->D Ionic Bond (Strong Electrostatic)

Caption: Dominant intermolecular forces in the solid state.

A Self-Validating Protocol for Melting Point Determination (Based on USP <741>)

To ensure accurate and reproducible data, adherence to a standardized protocol is essential. The following methodology is based on the United States Pharmacopeia (USP) General Chapter <741> for melting range determination, a globally recognized standard. This protocol is designed to be self-validating through systematic calibration and precise control of experimental variables.

Principle: The melting range is determined by heating a finely powdered substance in a capillary tube at a controlled rate and observing the temperatures at which the substance begins to collapse and melt into a clear liquid.

Apparatus:

  • Melting point apparatus with an electrically heated block and a means to control and measure the temperature accurately.

  • Melting point capillaries (as per USP specifications: 10 cm length, 0.8-1.2 mm internal diameter, 0.2-0.3 mm wall thickness).

Procedure:

  • Sample Preparation (The "Why"): The substance must be thoroughly dried, for instance in a vacuum desiccator over a suitable desiccant for 24 hours. Causality: Moisture can act as an impurity, depressing and broadening the melting range, leading to inaccurate results.

  • Capillary Loading (The "Why"): Charge the capillary tube with a sufficient amount of the dry, finely powdered sample to form a packed column 2.5–3.5 mm high. Causality: A consistent, tightly packed sample ensures uniform heat transfer. Too large a sample can cause a temperature gradient within the sample itself, artificially broadening the melting range.

  • Apparatus Calibration (The "Why"): The accuracy of the apparatus must be verified at regular intervals using USP Melting Point Reference Standards. The measured values for the standards must fall within their certified ranges. Causality: This step ensures the trustworthiness of the instrument's temperature scale, making the experimental results traceable and defensible.

  • Heating and Equilibration (The "Why"): Insert the capillary into the heating block at a temperature approximately 5 °C below the expected melting point of the substance. Causality: Starting too close to the melting point with a fast ramp rate can cause the sample's temperature to lag behind the instrument's thermometer reading, a phenomenon known as thermal lag, resulting in an erroneously high observed melting point.

  • Ramp Rate (The "Why"): Heat at a controlled rate of approximately 1 °C per minute. Causality: A slow, controlled heating rate is critical for allowing the system to maintain thermal equilibrium between the sample, the heating block, and the thermometer. A faster rate will invariably lead to an overestimation of the true melting point.

  • Recording the Melting Range:

    • Onset of Melt (T1): Record the temperature at which the column of the substance is observed to first collapse or form a detectable liquid phase.

    • Clear Point (T2): Record the temperature at which the last solid particle disappears, and the substance becomes a clear liquid.

    • The melting range is reported as T1 to T2.

The following diagram outlines this workflow for ensuring accurate and reliable melting point determination.

G cluster_prep Sample Preparation cluster_instrument Instrumental Analysis Dry Dry Sample (Vacuum Desiccator) Powder Finely Powder Sample Dry->Powder Load Load Capillary (2.5-3.5 mm) Powder->Load Equilibrate Equilibrate Block (T_exp - 5°C) Load->Equilibrate Insert Capillary Calibrate Calibrate with USP Standards Calibrate->Equilibrate Heat Heat at 1°C/min Equilibrate->Heat Record Record T1 (Onset) & T2 (Clear) Heat->Record Result Report Melting Range (T1 - T2) Record->Result

Caption: Standardized workflow for melting point determination.

Conclusion

The conversion of 3-hydroxypyridine from its free base to its hydrochloride salt results in a dramatic and predictable increase in its melting point. This phenomenon is unequivocally attributed to the replacement of weaker hydrogen bonds and dipole-dipole interactions with far stronger electrostatic ion-ion forces within the crystal lattice. This significant alteration in thermal behavior is a critical consideration for pharmaceutical scientists, impacting everything from material handling and stability to the selection of appropriate formulation strategies like hot-melt extrusion or granulation. Accurate determination of this property, guided by authoritative protocols such as USP <741>, is a non-negotiable step in robust drug development, ensuring data integrity and facilitating the progression of well-characterized drug candidates.

References

  • 3-Hydroxypyridine - Chem-Impex. Available at: [Link]

  • Determination of Melting Points According to Pharmacopeia - Stanford Research Systems. Available at: [Link]

  • 3-Hydroxypyridine | C5H5NO | CID 7971 - PubChem, National Center for Biotechnology Information. Available at: [Link]

  • <741> MELTING RANGE OR TEMPERATURE - U.S. Pharmacopeia. Available at: [Link]

  • The Four Intermolecular Forces and How They Affect Boiling Points - Master Organic Chemistry. Available at: [Link]

Sources

Validation

Technical Guide: Validating Purity of 3-Hydroxypyridine Hydrochloride via Elemental Analysis

Executive Summary The Stoichiometric Gatekeeper. While High-Performance Liquid Chromatography (HPLC) remains the gold standard for organic purity, it possesses a critical blind spot: it cannot see what it cannot elute or...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The Stoichiometric Gatekeeper. While High-Performance Liquid Chromatography (HPLC) remains the gold standard for organic purity, it possesses a critical blind spot: it cannot see what it cannot elute or detect. For 3-Hydroxypyridine Hydrochloride (3-HP HCl) , a hygroscopic salt used extensively as a pharmaceutical intermediate, HPLC often fails to detect inorganic salts (NaCl), moisture, or incorrect hydrochlorination ratios.

This guide details a self-validating Elemental Analysis (EA) protocol. Unlike chromatographic methods, EA provides a total mass balance audit. It is the only rapid method to definitively confirm the salt stoichiometry (


 vs. 

HCl) and quantify non-chromophoric contaminants in a single run.

Part 1: Technical Context & Challenge Profile

The Compound: 3-Hydroxypyridine Hydrochloride[1]

  • Formula:

    
     (Salt form)
    
  • MW:

    
    [1]
    
  • Structure: Pyridinium cation with a hydroxyl group at the 3-position.[2][3][4][5]

The Analytical Challenge:

  • Hygroscopicity: The HCl salt is prone to absorbing atmospheric moisture. A "wet" sample will skew Carbon % results lower, mimicking impurity.

  • Synthesis Artifacts: Common synthesis routes involving 3-chloropyridine hydrolysis often leave residual inorganic salts (NaCl) or unreacted HCl. These are invisible to UV-Vis detectors used in HPLC.

  • Stoichiometry: Distinguishing between the free base (

    
    ) and the hydrochloride salt (
    
    
    
    ) is critical for downstream reaction stoichiometry.

Part 2: Comparative Analysis (EA vs. Alternatives)

The following table contrasts Elemental Analysis against standard alternatives for this specific application.

FeatureElemental Analysis (CHN/Cl) HPLC (UV-Vis) Potentiometric Titration
Primary Target Total composition (C, H, N, Cl)Organic impurities (by retention time)Chloride content (

)
Blind Spots Specific isomer identificationInorganic salts, Moisture, Excess HClOrganic impurities, Moisture
Stoichiometry Excellent (Confirms 1:1 HCl ratio)Poor (Salts dissociate in mobile phase)Good (Only for counter-ion)
Sample Req. Low (< 5 mg)Low (< 1 mg)High (> 100 mg)
Precision

absolute

relative

relative
Verdict Mandatory for Salt Validation Mandatory for Organic PuritySupplementary

Expert Insight: Do not rely on HPLC area-% alone. A sample can show 99.9% HPLC purity but only be 85% potent due to 15% NaCl contamination. EA detects this immediately as a global depression in %C and %N values.

Part 3: The Self-Validating Experimental Protocol

This protocol uses a "Bracketed Calibration" system to ensure data integrity.

Phase 1: Sample Preparation (Critical Control Point)

Because 3-HP HCl is hygroscopic, moisture is the primary source of error.

  • Drying: Dry the sample in a vacuum oven at

    
     for 4 hours over 
    
    
    
    or silica gel.
    • Why: Removes surface moisture without subliming the HCl salt.

  • Handling: Transfer dried sample immediately to a desiccator. Use a micro-spatula and handle vials with forceps to prevent oil transfer from skin (which adds Carbon).

Phase 2: Instrument Configuration (Combustion)
  • Mode: CHNS (or CHN + separate Cl titration).

  • Combustion Temp:

    
     (Required to fully decompose the pyridine ring).
    
  • Carrier Gas: Helium (High purity 99.999%).

Phase 3: The "Bracketed" Workflow

To ensure trustworthiness, run the analysis in this specific order:

  • Blank Run: Empty tin capsule. (Must show 0% C/H/N).

  • Conditioning: Run a "dummy" sample of 3-HP HCl to prime the adsorption columns.

  • Standard 1 (Calibration): Acetanilide or Sulfanilamide .

    • Acceptance Criteria: Measured value must be within

      
       of theoretical.
      
  • Sample (Triplicate): Weigh 1.5 – 2.5 mg of 3-HP HCl into tin capsules.

  • Standard 2 (Drift Check): Re-run the standard.

    • Acceptance Criteria: If Standard 2 deviates

      
       from Standard 1, the entire batch is invalid.
      

Part 4: Data Interpretation & Calculation

Theoretical Values (The Target)

Based on MW


:
  • % Carbon:

    
    
    
  • % Hydrogen:

    
    
    
  • % Nitrogen:

    
    
    
Diagnosis Matrix

Compare your Found values against the Theoretical values.

ObservationDiagnosisAction
All values (C, H, N) low Inorganic Contamination (e.g., NaCl)Check ash content or run XRF.
C low, H high, N low Moisture / Hydrate FormationRe-dry sample and re-test.
C high, N high Free Base Contamination (Missing HCl)Check pH or perform Silver Nitrate titration.
Values match

Validated Pure Salt Release for use.
Calculation of Purity (The "Purity Closure")

If the C/N ratio is correct (approx 4.28) but absolute values are low, calculate purity based on Nitrogen recovery:



Note: This assumes the impurity is not nitrogenous. Cross-reference with HPLC.

Part 5: Decision Logic Visualization

The following diagram illustrates the decision-making process for validating 3-HP HCl.

PurityValidation Start Raw Sample: 3-HP HCl Dry Vacuum Dry (40°C, 4h) Start->Dry EA Run Elemental Analysis (CHN) Dry->EA Check1 Check C/N Ratio (Target: ~4.28) EA->Check1 RatioBad Ratio Deviates > 5% Check1->RatioBad No RatioGood Ratio Correct Check1->RatioGood Yes ResultWrongForm Wrong Stoichiometry (Free Base Mix) RatioBad->ResultWrongForm Check2 Check Absolute Values (vs Theoretical) RatioGood->Check2 AbsLow Values Low (< 0.4% dev) Check2->AbsLow No (All Low) AbsMatch Values Match (± 0.4%) Check2->AbsMatch Yes ResultWet Residual Moisture Check2->ResultWet No (H High, C/N Low) ResultInorganic Inorganic Salts Present (NaCl, Na2SO4) AbsLow->ResultInorganic ResultPure VALIDATED PURE AbsMatch->ResultPure

Figure 1: Logic flow for interpreting Elemental Analysis data of 3-Hydroxypyridine Hydrochloride. Blue nodes represent actions; Yellow diamonds represent decision gates.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 21561644, 3-Hydroxypyridine hydrochloride. Retrieved from [Link]

  • Royal Society of Chemistry (2021). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.